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Compound of Interest

Compound Name: RTI-118

Cat. No.: B1680155

Essential Safety and Handling Guide for RTI-118

This document provides crucial safety and logistical information for the handling and disposal
of RTI-118 (CAS No. 847554-50-1), a potent and selective neuropeptide S receptor (NPSR)
antagonist. The following procedures are designed to ensure the safety of researchers,
scientists, and drug development professionals.

Hazard Identification and Safety Data

RTI-118 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[1] Adherence to strict safety protocols is mandatory.

Physicochemical and Hazard Information[1][2]
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Property Value

CAS Number 847554-50-1

Molecular Formula C26H32N403

Molecular Weight 448.56 g/mol

Appearance Solid Powder[2]

GHS Classification Acute Toxicity, Oral (Category 4)[1]

Acute Aquatic Toxicity (Category 1)[1]

Chronic Aquatic Toxicity (Category 1)[1]

Hazard Statements H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting
effects.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following
equipment is mandatory when handling RTI-118.

Required Personal Protective Equipment[1]
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Protection Type

Specification

Rationale

Eye Protection

Safety goggles with side-
shields.

Protects eyes from dust,

aerosols, and splashes.

Hand Protection

Chemical-resistant, impervious

gloves.

Prevents skin contact and

absorption.

Body Protection

Impervious clothing or lab coat.

Protects against contamination

of personal clothing and skin.

Respiratory

Suitable respirator.

Required to prevent inhalation
of fine dust or aerosols,
especially when handling the

powder form.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling RTI-118 from receipt to use.

Step 1: Preparation and Engineering Controls

o Ventilation: Always handle RTI-118 in a well-ventilated area with appropriate exhaust

ventilation, such as a certified chemical fume hood.[1]

o Safety Stations: Ensure an accessible safety shower and eye wash station are operational

before beginning work.[1]

o Workspace: Designate a specific area for handling RTI-118 to prevent cross-contamination.

Cover the work surface with absorbent, disposable material.

Step 2: Donning PPE

» Before entering the designated handling area, don all required PPE as specified in the table

above.

Step 3: Weighing and Solution Preparation
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» Handling Powder: Handle the solid form of RTI-118 with extreme care to avoid generating
dust.[1] Use appropriate tools (e.g., chemical spatula) for transfers.

e Solvent: When preparing solutions, slowly add the powder to the solvent to minimize aerosol
formation. A common solvent for RTI-118 is DMSO.[2]

» Prohibition: Do not eat, drink, or smoke in the area where RTI-118 is being handled or
stored.[1]

Step 4: Post-Handling
» Decontamination: Thoroughly decontaminate all surfaces and equipment after use.

e Hand Washing: Wash hands and any exposed skin thoroughly after removing gloves and
other PPE.[1]

Step 5: Storage
o Container: Keep the container tightly sealed.[1]
o Temperature: Store the powder form at -20°C and solutions at -80°C.[1]

e Location: Store in a cool, well-ventilated area away from direct sunlight and incompatible
materials such as strong acids, alkalis, and oxidizing agents.[1]

Emergency Procedures and First Aid

In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Response Plan[1]
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Incident Action

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact
Eye Contact ) .

lenses if present. Seek prompt medical

attention.

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes. Seek medical attention.

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention.

If the person is conscious, rinse their mouth with
Ingestion water. Call a POISON CENTER or physician

immediately. Do not induce vomiting.

Evacuate personnel to a safe area. Don full
PPE.[1] Prevent dust and aerosol formation.
) ] Collect the spillage using appropriate methods
Accidental Spill ) ) o
(e.g., wet wipe for small spills) and place it in a
sealed container for disposal. Avoid release into

drains or the environment.[1]

Disposal Plan

Proper disposal is essential to mitigate the high aquatic toxicity of RTI-118.

o Waste Collection: All waste materials contaminated with RTI-118, including disposable PPE,
absorbent paper, and empty containers, must be collected in a designated, sealed, and
clearly labeled hazardous waste container.

» Disposal Route: The container must be disposed of through an approved waste disposal
plant.[1] Do not dispose of RTI-118 or its containers in regular trash or down the drain.

o Environmental Precaution: Avoid release to the environment.[1]
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Visual Workflow and Pathway Diagrams

The following diagrams illustrate the safe handling workflow and the mechanism of action for
RTI-118.
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Preparation Phase

1. Verify Fume Hood
Operation

2. Check Safety Shower
& Eyewash

'

3. Don Full PPE
(Goggles, Gloves, Coat)

Handlirw Phase

4. Weigh Powder
Carefully (No Dust)

5. Prepare Solution
in Hood

'

63. Perform Experimena

Post-Handling %Disposal Phase

7. Decontaminate
Workspace & Equipment

8. Segregate & Seal
Hazardous Waste
9. Doff PPE

10. Wash Hands
Thoroughly

11. Transfer Waste to
Approved Disposal Plant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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